Cas no 1432792-56-7 (2-bromobicyclo2.2.1heptan-1-amine)

• Product Name: 2-bromobicyclo2.2.1heptan-1-amine
• CAS No: 1432792-56-7
• MF: C₇H₁₂BrN
• MW: 190.080881118774
• CID: 5218871
• PubChem ID: 45098651
• Update Time: 2025-11-01

2-bromobicyclo2.2.1heptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-1-amine, 2-bromo-
• 2-bromobicyclo2.2.1heptan-1-amine

• Inchi： 1S/C7H12BrN/c8-6-3-5-1-2-7(6,9)4-5/h5-6H,1-4,9H2
• InChI Key： TXJOHGYEKJPXRA-UHFFFAOYSA-N
• SMILES： C12(N)CC(CC1)CC2Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-bromobicyclo2.2.1heptan-1-amine

Comprehensive Overview of 2-Bromobicyclo[2.2.1]heptan-1-amine (CAS No. 1432792-56-7) and Its Applications

2-Bromobicyclo[2.2.1]heptan-1-amine (CAS No. 1432792-56-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This bicyclic amine derivative, characterized by its unique brominated structure, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural rigidity and functional group compatibility, making it a valuable asset in drug discovery and advanced material development.

The compound's bicyclo[2.2.1]heptane framework, also known as norbornane, is a hallmark of its stability and stereochemical control. This feature is particularly appealing for designing chiral catalysts and pharmaceutical intermediates. Recent studies highlight its role in the development of bioactive molecules, where the bromine substituent offers a strategic handle for further functionalization via cross-coupling reactions. As the demand for highly selective synthetic routes grows, 2-bromobicyclo[2.2.1]heptan-1-amine has emerged as a key player in enabling precision chemistry.

In the context of green chemistry and sustainable synthesis, this compound aligns with modern trends toward atom-efficient methodologies. Its applications extend to polymer chemistry, where it acts as a monomer or cross-linking agent, contributing to the creation of high-performance materials. The CAS No. 1432792-56-7 is frequently referenced in patents and academic journals, underscoring its industrial relevance. Notably, its compatibility with flow chemistry and continuous manufacturing processes has positioned it as a candidate for scalable production.

From a drug discovery perspective, 2-bromobicyclo[2.2.1]heptan-1-amine is explored for its potential in central nervous system (CNS) therapeutics. Its rigid scaffold mimics natural alkaloids, making it a promising precursor for neurologically active compounds. The bromine atom further allows for late-stage diversification, a strategy highly valued in fragment-based drug design. With the rise of AI-driven molecular modeling, this compound's structural features are being leveraged to predict novel target interactions and optimize ADME properties.

The compound's synthesis and handling require adherence to good laboratory practices (GLP), given its reactive bromine moiety. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and identity. As regulatory frameworks evolve, 2-bromobicyclo[2.2.1]heptan-1-amine continues to be a subject of safety assessments and environmental impact studies, ensuring its sustainable use across industries.

In summary, 2-bromobicyclo[2.2.1]heptan-1-amine (CAS No. 1432792-56-7) represents a convergence of structural ingenuity and practical utility. Its applications span pharmaceuticals, materials science, and catalysis, reflecting its multidisciplinary appeal. As research advances, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular design and industrial synthesis.